Cas no 84332-07-0 (5-Pyrimidinecarboxamide,2-amino-N-[2-(dimethylamino)ethyl]-4-methoxy-)

5-Pyrimidinecarboxamide,2-amino-N-[2-(dimethylamino)ethyl]-4-methoxy- structure
84332-07-0 structure
Product name:5-Pyrimidinecarboxamide,2-amino-N-[2-(dimethylamino)ethyl]-4-methoxy-
CAS No:84332-07-0
MF:C10H17N5O2
MW:239.274281263351
CID:727889
PubChem ID:3069098

5-Pyrimidinecarboxamide,2-amino-N-[2-(dimethylamino)ethyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxamide,2-amino-N-[2-(dimethylamino)ethyl]-4-methoxy-
    • 2-Amino-N-(2-(dimethylamino)ethyl)-4-methoxy-5-pyrimidinecarboxamide
    • 2-amino-N-[2-(dimethylamino)ethyl]-4-methoxypyrimidine-5-carboxamide
    • 2-Amino-N-[2-(dimethylamino)ethyl]-4-methoxy-5-pyrimidinecarboxamide
    • DTXSID50233285
    • 5-Pyrimidinecarboxamide, 2-amino-N-(2-(dimethylamino)ethyl)-4-methoxy-
    • 84332-07-0
    • BRN 5545682
    • 2-Amino-N-(2-(dimethylamino)ethyl)-4-methoxypyrimidine-5-carboxamide
    • Inchi: InChI=1S/C10H17N5O2/c1-15(2)5-4-12-8(16)7-6-13-10(11)14-9(7)17-3/h6H,4-5H2,1-3H3,(H,12,16)(H2,11,13,14)
    • InChI Key: CWBUKVAYTXMQSM-UHFFFAOYSA-N
    • SMILES: CN(C)CCNC(=O)C1=CN=C(N=C1OC)N

Computed Properties

  • Exact Mass: 239.138
  • Monoisotopic Mass: 239.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.2
  • Refractive Index: 1.561

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